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Compound of Interest

Compound Name: 2-(4-Chlorobutyl)-1,3-dioxolane

Cat. No.: B038741

For immediate reference, treat 2-(4-Chlorobutyl)-1,3-dioxolane as a toxic and combustible
liquid that requires specialized disposal procedures. Adherence to institutional and local
regulations is paramount for ensuring the safety of laboratory personnel and environmental
protection. This guide provides a detailed operational plan for the safe handling and disposal of
this compound.

l. Essential Safety and Hazard Information

2-(4-Chlorobutyl)-1,3-dioxolane is classified as a hazardous substance. Key safety
considerations include its acute oral toxicity and combustibility.

Key Safety Data:

Property Value Source
Signal Word Danger

Hazard Pictogram GHSO06 (Acute Toxicity)

Hazard Statement H301: Toxic if swallowed

Flash Point 85.0 °C (185.0 °F) - closed cup

Density 1.109 g/mL at 20 °C

Boiling Point 56-58 °C at 0.1 mmHg
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Il. Personal Protective Equipment (PPE) and
Handling

Prior to handling 2-(4-Chlorobutyl)-1,3-dioxolane, ensure that all necessary personal
protective equipment is worn and that the work is conducted in a controlled environment.

o Engineering Controls: Always handle this chemical inside a certified chemical fume hood.
Ensure that eyewash stations and safety showers are in close proximity to the workstation.
Use explosion-proof electrical and ventilating equipment.

o Personal Protective Equipment:

Eye and Face Protection: Wear chemical safety goggles and a face shield.

[¢]

o Hand Protection: Use chemical-resistant gloves (e.g., Viton®). Inspect gloves before each
use and dispose of contaminated gloves in accordance with laboratory best practices.

o Respiratory Protection: A NIOSH/MSHA or European Standard EN 14387 approved
respirator with a type ABEK filter is recommended.

o Skin and Body Protection: Wear a flame-retardant, antistatic protective lab coat.[1]

lll. Step-by-Step Disposal Protocol

The proper disposal of 2-(4-Chlorobutyl)-1,3-dioxolane is critical. Under no circumstances

should this chemical be disposed of down the drain.
o Waste Segregation and Collection:
o Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."

o The container must be chemically resistant and have a secure screw-top cap to prevent

leakage and evaporation.
o Do not mix with other non-halogenated chemical waste.

« Container Management:
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o Keep the halogenated organic waste container closed at all times, except when adding
waste.

o Store the waste container in a cool, dry, and well-ventilated secondary containment area,
away from heat, sparks, and open flames.

e Spill and Contamination Cleanup:

o In the event of a spill, absorb the material with an inert absorbent such as sand or
diatomaceous earth.

o Collect the absorbed material and contaminated debris using non-sparking tools and place
it in the designated halogenated organic waste container for disposal.

o Ventilate the affected area.
» Final Disposal:

o Arrange for the collection of the waste container by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal company.[2]

o All disposal activities must be in accordance with local, state, and federal regulations.[2]

IV. Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of 2-(4-Chlorobutyl)-1,3-dioxolane.
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Caption: Disposal workflow for 2-(4-Chlorobutyl)-1,3-dioxolane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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